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Compound of Interest

trans-4-

Compound Name: (Hydroxymethyl)cyclohexanecarbo
xylic Acid

CAS No.: 66185-74-8

Cat. No.: B3416182

Get Quote

Executive Summary & Molecular Architecture

Compound:trans-4-(Hydroxymethyl)cyclohexanecarboxylic Acid CAS: 66185-74-8 (pure
trans), 13380-84-2 (racemic/mixed) Molecular Weight: 158.20 g/mol Formula: CsH1403[1][2]

Stereochemical Criticality

In drug design, this scaffold serves as a rigidified linker.[1] The trans-isomer is
thermodynamically preferred due to the diequatorial orientation of the carboxylic acid (C1) and
hydroxymethyl (C4) groups.[1] This conformation minimizes 1,3-diaxial interactions.[1]

o Diagnostic Feature: The diequatorial substitution forces the ring protons at C1 and C4 into
axial positions.[1] This results in large vicinal coupling constants (

Hz) in the
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H NMR spectrum, which is the primary method for distinguishing it from the cis-isomer (axial-
equatorial).[1]

Spectroscopic Characterization Data

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-de (Preferred for solubility of the free acid) or CDsOD.[1]

H NMR (400 MHz, DMSO-ds)

The spectrum is characterized by the high symmetry of the cyclohexane ring (

plane).[1]
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Expert Insight: The triplet-of-triplets (

) signal at ~2.1 ppm for the C1 proton is the "fingerprint" of the trans isomer.[1] In
the cis isomer, this proton would be equatorial, appearing as a narrower multiplet
(quintet-like) further downfield due to anisotropy.[1]

C NMR (100 MHz DMSQO-ds)
Shift (
Carbon Type Assignment
» Ppm)
177.2 Quaternary (C=0) Carboxylic Acid Carbonyl
Hydroxymethyl Carbon (-
65.4 Secondary (CHz) y y Y (
CH20H)
C1 Methine (
43.1 Tertiary (CH)
to COOH)
C4 Methine (
39.8 Tertiary (CH)
to CH20H)
C2/C6 Ring Carbons
28.9 Secondary (CHz2) ]
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C3/C5 Ring Carbons
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B. Infrared (IR) Spectroscopy (ATR/KBY)

The IR spectrum confirms the dual functionality (Acid + Alcohol).[1]
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1690 - 1710 C=0]I1] Stretch Carboxylic Acid
carbonyl peak
) Mixed stretching
1200 - 1300 C-O Stretch Acid/Alcohol o
vibrations
2850 - 2950 C-H Stretch Cyclohexane Alkane sp3 stretches

C. Mass Spectrometry (MS)

Method: ESI-MS (Negative Mode preferred for Carboxylic Acids) or EI (70 eV).[1]

e Molecular lon:

158 [M]* (EI), 157 [M-H]~ (ESI-).[1]

o Key Fragmentation (El):

o

o

o

[¢]

Experimental Protocols

113: [M - COOH]* (Decarboxylation).[1]

140: [M - H20]* (Loss of water from alcohol or acid).[1]

127: [M - CH20H]* (Loss of hydroxymethyl group).[1]

81: [CeHo]* (Cyclohexenyl cation, characteristic ring fragment).[1]

Protocol A: Purification & Isolation of trans-lIsomer

If the commercial source is a cis/trans mixture (often 30:70), the trans-isomer can be enriched

due to its lower solubility and higher melting point.[1]
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e Dissolution: Dissolve 10 g of the crude mixture in minimal boiling water (approx. 50 mL) or

ethyl acetate.
e Hot Filtration: Filter while hot to remove insoluble impurities.[1]

o Crystallization: Allow the solution to cool slowly to room temperature, then to 4°C overnight.
The trans-isomer (diequatorial) packs more efficiently and crystallizes first.[1]

e Collection: Filter the white crystals.
» Validation: Check melting point.
o cis-isomer mp: ~80-85 °C[1]
o trans-isomer mp: 140-143 °C (Sharp melting point indicates purity).[1]
Protocol B: NMR Sample Preparation
To ensure high-resolution splitting patterns for stereochemical assignment:

e Drying: Dry the solid under high vacuum (0.1 mbar) at 40°C for 2 hours to remove lattice
water which broadens OH signals.[1]

e Solvent: Use DMSO-de (0.6 mL) for 10 mg of sample. CDClIs is often poor for solubilizing the
free acid unless a drop of CD3OD is added.[1]

e Shimming: Shim carefully on the FID to ensure the H1 triplet-of-triplets is resolved.
Visual Analysis Workflows

Logic Diagram: Stereochemical Assignment via NMR

The following diagram illustrates the decision tree for confirming the trans stereochemistry

based on the coupling constants (

) of the methine proton.
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Caption: Decision logic for distinguishing cis/trans isomers using H1 proton multiplicity.

Workflow: Analytical Characterization Pipeline

Standard operating procedure for full structural validation.[1]

Raw Sample Melting Point Mass Spec (ESI-) FT-IR (ATR) 1H NMR (DMSO) Conforms Release for
(Solid) (Target: 140-143°C) (m/z 157) (COOH + OH) (Confirm Trans) Synthesis
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Caption: Sequential analytical workflow for quality control of the building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3416182/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.benchchem.com/product/b3416182/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/202819
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://webbook.nist.gov/chemistry/
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.benchchem.com/product/b3416182?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-hydroxymethylcyclohexanecarboxylic%20acid
https://www.chemicalbook.com/SpectrumEN_3685-26-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_3685-26-5_1HNMR.htm
https://www.benchchem.com/product/b3416182/docs#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://www.benchchem.com/product/b3416182/docs#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://www.benchchem.com/product/b3416182/docs#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://www.benchchem.com/product/b3416182/docs#technical-guide-spectroscopic-profiling-of-trans-4-hydroxymethyl-cyclohexanecarboxylic-acid-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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